Cas no 1176054-86-6 (2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one)

• Product Name: 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one
• CAS No: 1176054-86-6
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 6365852
• PubChem ID: 39103976
• Update Time: 2025-06-13

2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one
• EN300-1982376
• 1176054-86-6

• Inchi： 1S/C10H9ClN2O/c1-13-6-12-8-4-7(10(14)5-11)2-3-9(8)13/h2-4,6H,5H2,1H3
• InChI Key： FDAWNXHSQAQFRF-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=1)N=CN2C)=O

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one

Introduction to 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one (CAS No. 1176054-86-6)

2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one, identified by its CAS number 1176054-86-6, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ketone features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure consists of a chlorinated benzene ring fused with a benzodiazole moiety, further substituted with an ethyl ketone group. Such a combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules.

The benzodiazole core is well-known for its pharmacological properties, particularly its role as an anxiolytic and sedative agent. The presence of the 1-methyl substituent at the 1-position of the benzodiazole ring enhances its metabolic stability and binding affinity to certain receptors. This modification is crucial in medicinal chemistry, as it can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles. The chloro substituent on the benzene ring introduces electrophilicity, making the molecule a potential precursor for further functionalization via nucleophilic aromatic substitution or other reaction pathways.

The ethyl ketone group at the 1-position of the molecule provides a site for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities. This feature is particularly valuable in drug development, where structural modifications can fine-tune interactions with biological targets. The compound's dual functionality—combining the anxiolytic-like properties of benzodiazole derivatives with the reactivity of chlorinated ketones—makes it an attractive candidate for exploring new therapeutic avenues.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with various biological targets. Studies suggest that 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. For instance, preliminary docking studies have indicated potential interactions with serotonin receptors, which are relevant in conditions such as depression and anxiety.

In addition to its pharmacological potential, this compound has been explored in synthetic chemistry for developing more complex molecules. The chloro and ketone functionalities provide multiple entry points for chemical transformations, allowing chemists to construct intricate scaffolds. Such synthetic versatility is essential in modern drug discovery pipelines, where rapid access to diverse molecular libraries is critical for identifying lead compounds.

One notable application of 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one is in the synthesis of analogs targeting central nervous system (CNS) disorders. Researchers have utilized this scaffold to develop novel ligands that modulate neurotransmitter systems without causing excessive sedation or tolerance—key challenges in benzodiazepine-based therapies. The introduction of methyl groups and other substituents has been shown to enhance selectivity and reduce side effects associated with traditional benzodiazepines.

The compound's stability under various conditions has also been evaluated, demonstrating promising results in stability studies conducted under ambient conditions. This stability is crucial for pharmaceutical applications, ensuring that the compound remains effective throughout storage and transportation. Furthermore, its solubility profile has been assessed, revealing moderate solubility in common organic solvents—a property beneficial for formulation development.

From a regulatory perspective, 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one (CAS No. 1176054-86-6) has undergone preliminary safety assessments to evaluate its toxicity and potential side effects. These assessments are essential steps in ensuring that any derivative developed from this scaffold meets safety standards before advancing to clinical trials. The results from these studies have provided valuable insights into the compound's metabolic pathways and potential interactions with biological systems.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of this compound's potential applications. Predictive models have been trained on large datasets containing similar molecules to identify new derivatives with enhanced biological activity or improved pharmacokinetic profiles. Such computational approaches are complementing traditional experimental methods by providing rapid screening tools for evaluating candidate compounds.

In conclusion, 2-chloro-1-(1-methyl-1H-1,3-benzodiazol-5-yilethan-1-one represents a promising entity in pharmaceutical research due to its unique structural features and multifaceted applications. Its combination of pharmacological relevance and synthetic versatility positions it as a valuable scaffold for developing novel therapeutics targeting CNS disorders and other conditions. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in future drug development efforts.